Cas no 442650-02-4 (5-{7-chloro-2H,3H-1,4dioxino2,3-gquinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole)

• Product Name: 5-{7-chloro-2H,3H-1,4dioxino2,3-gquinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole
• CAS No: 442650-02-4
• MF: C₂₁H₁₈ClN₃O₄S
• MW: 443.903322696686
• CID: 6028250
• PubChem ID: 3782599
• Update Time: 2025-11-01

5-{7-chloro-2H,3H-1,4dioxino2,3-gquinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-{7-chloro-2H,3H-1,4dioxino2,3-gquinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole
• 7-chloro-8-(1-(methylsulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline
• 1,4-Dioxino[2,3-g]quinoline, 7-chloro-8-[4,5-dihydro-1-(methylsulfonyl)-3-phenyl-1H-pyrazol-5-yl]-2,3-dihydro-
• Oprea1_748073
• AKOS001153141
• 7-chloro-8-(2-methylsulfonyl-5-phenyl-3,4-dihydropyrazol-3-yl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline
• SR-01000503725-1
• 5-{7-chloro-2H,3H-[1,4]dioxino[2,3-g]quinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole
• Z57380705
• 442650-02-4
• SR-01000503725
• AKOS016881780
• F1138-0014
• 7-chloro-8-[1-(methylsulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]-2,3-dihydro[1,4]dioxino[2,3-g]quinoline

• Inchi： 1S/C21H18ClN3O4S/c1-30(26,27)25-18(11-17(24-25)13-5-3-2-4-6-13)15-9-14-10-19-20(29-8-7-28-19)12-16(14)23-21(15)22/h2-6,9-10,12,18H,7-8,11H2,1H3
• InChI Key： LSCKGEMWQVDRCI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCCOC=3C=2)C=C(C2N(S(C)(=O)=O)N=C(C3=CC=CC=C3)C2)C=1Cl

Computed Properties

• Exact Mass: 443.0706549g/mol
• Monoisotopic Mass: 443.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 622.4±65.0 °C(Predicted)
• pka: 0.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-{7-chloro-2H,3H-1,4dioxino2,3-gquinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole

Compound CAS No. 442650-02-4: 5-{7-chloro-2H,3H-1,4dioxino[2,3-g]quinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole

Compound CAS No. 442650-02-4, also known as 5-{7-chloro-2H,3H-1,4dioxino[2,3-g]quinolin-8-yl}-1-methanesulfonyl-3-phenyl-4,5-dihydro-1H-pyrazole, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. Recent studies have highlighted its unique properties, particularly in the context of targeted drug delivery and biological activity modulation.

The molecular structure of this compound is characterized by a pyrazole ring system fused with a methanesulfonyl group and a phenyl group, which are key functional groups contributing to its chemical reactivity and biological activity. The presence of the 7-chloro substituent on the quinoline moiety further enhances its stability and selectivity in various biochemical environments. Researchers have demonstrated that this compound exhibits antitumor activity in preclinical models, making it a promising candidate for anticancer therapies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of multicomponent reactions and transition metal-catalyzed coupling processes. These methods not only improve the yield but also ensure the scalability of production, which is crucial for transitioning from laboratory research to industrial applications. The integration of computational chemistry tools has further facilitated the optimization of synthetic pathways, ensuring that the compound can be produced with high purity and consistency.

In terms of biological activity, Compound CAS No. 442650-02-4 has shown remarkable potential as a kinase inhibitor, particularly targeting enzymes involved in cell proliferation and survival pathways. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have reported its ability to modulate key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth. Furthermore, its selective toxicity profile makes it an attractive option for therapeutic interventions with minimal side effects.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its efficacy as an orally administered drug. Advanced analytical techniques such as LCMS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) have been employed to characterize its pharmacokinetic behavior in vivo, providing valuable insights into its therapeutic potential.

Looking ahead, the development of this compound into a clinical candidate is contingent upon further preclinical studies to establish its safety profile and efficacy in larger animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, leveraging cutting-edge technologies such as precision medicine and personalized treatment strategies.

In conclusion, Compound CAS No. 442650-02